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Compound of Interest

Compound Name: ADIPOL

Cat. No.: B1172348 Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with detailed information on the stability and long-term storage of AdipoRon when

dissolved in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting AdipoRon?

A1: DMSO is the most highly recommended solvent for reconstituting AdipoRon.[1][2][3][4][5][6]

It is soluble in DMSO at concentrations of up to 100 mg/mL.[6] AdipoRon is also soluble in

ethanol but is considered insoluble in water.[2][6][7] For aqueous buffers, it is advised to first

dissolve AdipoRon in DMSO and then dilute it with the aqueous buffer of choice.[5]

Q2: How should I prepare a stock solution of AdipoRon in DMSO?

A2: To prepare a stock solution, reconstitute the lyophilized AdipoRon powder in high-quality,

anhydrous DMSO.[1][8] For example, to create a 10 mM stock solution from 5 mg of AdipoRon

(Molecular Weight: 428.52 g/mol ), you would add 1.17 mL of DMSO.[2][3] To ensure the

compound is fully dissolved, it may be necessary to warm the tube at 37°C for 10 minutes

and/or sonicate it.[1][7]

Q3: What are the optimal long-term storage conditions for AdipoRon in DMSO?
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A3: For long-term stability, AdipoRon stock solutions in DMSO should be stored at -20°C or

-80°C.[1][2][4][9]

Q4: How long can I expect my AdipoRon DMSO stock solution to be stable at different

temperatures?

A4: The stability of the AdipoRon stock solution is temperature-dependent. At -80°C, the

solution is stable for up to one year, while at -20°C, it is stable for up to six months.[1] Some

suppliers suggest a shorter stability period of 2-3 months at -20°C or -80°C.[2][9] It is generally

not recommended to store aqueous solutions for more than one day.[5]

Q5: Is it necessary to aliquot the AdipoRon stock solution?

A5: Yes, it is highly recommended to aliquot the stock solution into single-use volumes.[1][2]

This practice helps to avoid multiple freeze-thaw cycles, which can lead to the degradation of

the compound and loss of potency.[2]

Q6: I've noticed a precipitate in my AdipoRon stock solution after thawing. What should I do?

A6: If you observe a precipitate, you can warm the solution at 37°C for 10-15 minutes and

vortex or sonicate the vial until the precipitate is fully redissolved.[7] Ensure the solution is clear

before using it in your experiments.[4]

Q7: Can I prepare and store AdipoRon in an aqueous solution?

A7: AdipoRon has poor solubility in aqueous solutions.[10] It is not recommended to store

AdipoRon in aqueous buffers for more than one day.[5] For experiments requiring an aqueous

solution, it is best to prepare it fresh on the day of use by diluting the DMSO stock solution.[4]
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Problem Possible Cause Solution

Inconsistent or poor

experimental results.

Compound degradation due to

improper storage or multiple

freeze-thaw cycles.

Prepare a fresh stock solution

from lyophilized powder,

ensuring to aliquot it for single-

use applications. Always store

the stock solution at the

recommended temperature.

Precipitate forms in the stock

solution upon thawing.

The concentration of AdipoRon

may be too high for it to remain

in solution at lower

temperatures.

Gently warm the vial to 37°C

and vortex or sonicate until the

solution is clear.[7] Consider

preparing a slightly lower

concentration stock solution for

future use.

Difficulty dissolving AdipoRon

powder in DMSO.

The DMSO may have

absorbed moisture, or the

compound requires more

energy to dissolve.

Use fresh, anhydrous

(hygroscopic) DMSO for

reconstitution.[1] Warm the vial

at 37°C for 10 minutes and use

an ultrasonic bath to aid

dissolution.[7]

Quantitative Data Summary
AdipoRon Solubility

Solvent Solubility Reference

DMSO ≥21.45 mg/mL [7]

DMSO 40 mg/mL [2]

DMSO 62.5 mg/mL (145.85 mM) [1]

DMSO 100 mg/mL (233.36 mM) [6]

Ethanol 20 mg/mL [2]

Water Insoluble [6][7]
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AdipoRon Stability and Storage
Form

Storage

Temperature
Duration of Stability Reference

Lyophilized Powder Room Temperature 24 months [2]

Lyophilized Powder -20°C 3 years

Lyophilized Powder 4°C 2 years [9]

In DMSO -20°C "Several months" [7]

In DMSO -20°C 6 months [1]

In DMSO -20°C 2 months [2]

In DMSO -20°C 2 weeks

In DMSO -20°C Up to one month [4]

In DMSO -80°C 1 year [1]

In DMSO -80°C 3 months [9]

Experimental Protocols
Protocol for Reconstituting AdipoRon in DMSO

Preparation: Before opening, briefly centrifuge the vial of lyophilized AdipoRon to ensure that

the powder is at the bottom.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial to achieve the

desired concentration. For a 10 mM stock solution, add 1.17 mL of DMSO to 5 mg of

AdipoRon powder.[2][3]

Dissolution: To facilitate dissolution, gently warm the vial at 37°C for 10-15 minutes.[7] Vortex

and/or place the vial in an ultrasonic bath until the solution is clear and all the powder has

dissolved.[1][7]

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[1][2]
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Caption: AdipoRon experimental workflow from reconstitution to use.
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Caption: AdipoRon signaling pathway via AdipoR1 and AdipoR2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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